Cas no 79780-05-5 (Benzoic acid, 2-iodo-, 1-methylethyl ester)
79780-05-5 structure
Product Name:Benzoic acid, 2-iodo-, 1-methylethyl ester
CAS No:79780-05-5
MF:C10H11IO2
MW:290.097615480423
CID:531975
PubChem ID:11011709
Update Time:2025-04-19
Benzoic acid, 2-iodo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-iodo-, 1-methylethyl ester
- propan-2-yl 2-iodobenzoate
- 79780-05-5
- DTXSID00451876
- AKOS008948277
- SCHEMBL11322884
-
- Inchi： 1S/C10H11IO2/c1-7(2)13-10(12)8-5-3-4-6-9(8)11/h3-7H,1-2H3
- InChI Key： PECQKXPLYTWSBE-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1C(=O)OC(C)C
Computed Properties
- Exact Mass: 289.98038g/mol
- Monoisotopic Mass: 289.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 2-iodo-, 1-methylethyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
79780-05-5 (Benzoic acid, 2-iodo-, 1-methylethyl ester) Related Products
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